molecular formula C19H17BrN4O4S B279338 3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B279338
M. Wt: 477.3 g/mol
InChI Key: WQUOKJWNRXWJCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound has been extensively studied for its mechanism of action and its ability to induce biochemical and physiological effects in various organisms.

Mechanism of Action

The mechanism of action of 3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. The compound has been shown to inhibit the activity of topoisomerase II, which is an essential enzyme involved in DNA replication and cell division. In addition, the compound has also been shown to inhibit the activity of various protein kinases, which play a crucial role in cell signaling pathways.
Biochemical and Physiological Effects:
3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to induce various biochemical and physiological effects in various organisms. The compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is essential for the removal of damaged or abnormal cells from the body. In addition, the compound has also been shown to induce cell cycle arrest, which is a process that prevents cells from dividing and proliferating.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent anticancer and antimicrobial activity, its ability to induce apoptosis and cell cycle arrest, and its relatively low toxicity. However, the limitations of using the compound in lab experiments include its high cost of synthesis, its limited solubility in aqueous solutions, and its potential side effects on normal cells.

Future Directions

There are several future directions for the research on 3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One possible direction is to further optimize the synthesis method of the compound to reduce its cost and increase its yield. Another direction is to study the structure-activity relationship of the compound to identify more potent analogs with improved anticancer and antimicrobial activity. Moreover, the compound can be studied for its potential use in combination therapy with other anticancer agents to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromobenzyl alcohol, 3,4,5-trimethoxybenzaldehyde, and 4-amino-5-mercapto-1,2,4-triazole in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent, and the resulting product is purified by recrystallization.

Scientific Research Applications

3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been shown to possess significant anticancer activity and has been tested against various cancer cell lines. In addition, the compound has also been studied for its potential use as an antimicrobial agent and has shown promising results against various bacterial and fungal strains.

properties

Product Name

3-[(4-Bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Molecular Formula

C19H17BrN4O4S

Molecular Weight

477.3 g/mol

IUPAC Name

3-[(4-bromophenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C19H17BrN4O4S/c1-25-14-8-11(9-15(26-2)17(14)27-3)18-23-24-16(21-22-19(24)29-18)10-28-13-6-4-12(20)5-7-13/h4-9H,10H2,1-3H3

InChI Key

WQUOKJWNRXWJCF-UHFFFAOYSA-N

SMILES

COC1=CC(=CC(=C1OC)OC)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)Br

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.